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Compound of Interest

Compound Name: 2,2-Dibromobutanal

Cat. No.: B1354730 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information provided for 2,2-Dibromobutanal is based on limited

available data and inferences drawn from structurally similar compounds. A comprehensive risk

assessment should be conducted before handling this chemical.

Introduction
2,2-Dibromobutanal is a halogenated aldehyde of interest in synthetic organic chemistry. Due

to the limited availability of specific safety and toxicological data for this compound, this guide

provides a summary of known information and extrapolates potential hazards and handling

procedures based on analogous compounds. All personnel handling this substance must be

thoroughly trained in handling hazardous materials and should consult the most current Safety

Data Sheet (SDS) if available.

Hazard Identification and Classification
Specific GHS classification for 2,2-Dibromobutanal is not widely available. However, based on

its structure as a dibrominated aldehyde, it should be handled as a hazardous substance with

the potential for significant health effects. The following table summarizes the known and

inferred hazard classifications.

Table 1: GHS Hazard Classification
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Hazard Class Classification (Inferred) Notes

Acute Toxicity, Oral Category 4

Harmful if swallowed. Based

on data for 2,3-dibromobutane.

[1]

Acute Toxicity, Dermal Category 4

Harmful in contact with skin.

Based on data for 2,3-

dibromobutane.[1]

Acute Toxicity, Inhalation Category 4
Harmful if inhaled. Based on

data for 2,3-dibromobutane.[1]

Skin Corrosion/Irritation Category 2

Causes skin irritation. Based

on data for 2,3-dibromobutane

and general properties of

aldehydes.[1][2]

Serious Eye Damage/Irritation Category 2A

Causes serious eye irritation.

Based on data for 2,3-

dibromobutane.[1]

Specific Target Organ Toxicity Category 3

May cause respiratory

irritation. Based on data for

2,3-dibromobutane.[1]

Physical and Chemical Properties
Quantitative experimental data for 2,2-Dibromobutanal is scarce. The following table includes

available data and computed properties.

Table 2: Physical and Chemical Properties of 2,2-Dibromobutanal
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Property Value Source

CAS Number 57024-76-7 ChemicalBook

Molecular Formula C4H6Br2O ChemicalBook

Molecular Weight 229.9 g/mol ChemicalBook

Boiling Point 53 °C at 13 Torr ChemicalBook

Density 1.943 ± 0.06 g/cm³ (Predicted) ChemicalBook

Toxicological Information
No specific toxicological studies (e.g., LD50, LC50) for 2,2-Dibromobutanal were found in the

public domain. Aldehydes, in general, are reactive electrophiles that can be cytotoxic.[2]

Halogenated organic compounds can also present significant health risks. Therefore, exposure

should be minimized.

Table 3: Toxicological Data of Structurally Similar Compounds

Compound LD50/LC50 Species Route Source

2-Bromobutane
LC50: 28.97 mg/l

- 96 h
Fish Aquatic

CDH Fine

Chemical[3]

Bromoacetaldeh

yde diethyl acetal

LD50: Not

specified
Not specified Oral

Fisher

Scientific[4]

Bromoacetaldeh

yde diethyl acetal

LC50: Not

specified
Not specified Inhalation

Fisher

Scientific[4]

Experimental Protocols: Safe Handling and Storage
Given the potential hazards, stringent safety protocols must be followed when handling 2,2-
Dibromobutanal.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[2]

Hand Protection: Wear butyl rubber or nitrile gloves.[2] Latex gloves are not suitable.[2]

Regularly inspect gloves for signs of degradation or puncture.

Skin and Body Protection: A flame-retardant lab coat and appropriate chemical-resistant

apron should be worn. Ensure full-length pants and closed-toe shoes are worn.[5]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[5] If

there is a risk of exposure outside of a fume hood, a NIOSH-approved respirator with an

organic vapor cartridge is required.[2]

Engineering Controls
Ventilation: Work exclusively in a well-ventilated laboratory with a certified chemical fume

hood.[5]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible.[6]

Handling Procedures
Preparation: Before starting any work, ensure all necessary PPE is donned correctly and

safety equipment is functional.

Dispensing: Handle 2,2-Dibromobutanal in a fume hood. Use non-sparking tools and

ground all equipment to prevent static discharge.[7]

Heating: Avoid heating the compound. If heating is necessary, use a well-controlled heating

mantle and ensure adequate ventilation.

Housekeeping: Keep the work area clean and tidy. Clean up any spills immediately following

the procedures outlined in Section 6.0.

Storage Procedures
Container: Store in a tightly closed, properly labeled container.
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Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents and bases.[8]

Segregation: Store away from heat, sparks, and open flames.[8]

Emergency Procedures
Spill Response

Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Large Spills:

Evacuate the laboratory and alert others.

Activate the fire alarm if there is a risk of fire.

Contact your institution's emergency response team.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[8]

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek medical attention if irritation persists.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[8]

Visualization of Safety Procedures
The following diagrams illustrate the logical workflow for handling and emergency response.
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Diagram 1: Standard Handling Workflow for 2,2-Dibromobutanal
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Caption: Standard Handling Workflow for 2,2-Dibromobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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